N-[2-(Prop-2-enoylamino)ethyl]-1-(2,2,2-trifluoroethyl)pyrazole-3-carboxamide

• IUPAC Name: N-[2-(prop-2-enoylamino)ethyl]-1-(2,2,2-trifluoroethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C11H13F3N4O2/c1-2-9(19)15-4-5-16-10(20)8-3-6-18(17-8)7-11(12,13)14/h2-3,6H,1,4-5,7H2,(H,15,19)(H,16,20)
• InChI Key: XWCDYFZSVZOFPN-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCNC(=O)C1=NN(C=C1)CC(F)(F)F
• Molecular Formula: C11H13F3N4O2
• Molecular Weight: 290.24 g/mol

Description

N-[2-(Prop-2-enoylamino)ethyl]-1-(2,2,2-trifluoroethyl)pyrazole-3-carboxamide, also known as PTUPB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. PTUPB belongs to the class of pyrazole derivatives and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

N-[2-(Prop-2-enoylamino)ethyl]-1-(2,2,2-trifluoroethyl)pyrazole-3-carboxamide exerts its biological effects by binding to and activating the peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a nuclear receptor that plays a key role in regulating glucose and lipid metabolism, as well as inflammation. Activation of PPARγ by this compound leads to the upregulation of genes involved in these processes, resulting in the observed biological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory effects by reducing the production of inflammatory cytokines and chemokines. This compound has also been shown to have anti-tumor effects by inhibiting the growth and proliferation of cancer cells. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-[2-(Prop-2-enoylamino)ethyl]-1-(2,2,2-trifluoroethyl)pyrazole-3-carboxamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in high purity and yield. This compound has also been extensively studied and its mechanism of action is well understood. However, there are some limitations to the use of this compound in lab experiments. It has been shown to have low solubility in aqueous solutions, which can make it difficult to use in certain experimental setups. In addition, this compound has been shown to have some toxicity at high doses, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[2-(Prop-2-enoylamino)ethyl]-1-(2,2,2-trifluoroethyl)pyrazole-3-carboxamide. One area of interest is its potential use in the treatment of neurodegenerative diseases. This compound has been shown to have neuroprotective effects and has been studied for its potential use in the treatment of Alzheimer's and Parkinson's. Another area of interest is its potential use in the treatment of cancer. This compound has been shown to have anti-tumor effects and has been studied for its potential use in the treatment of various types of cancer. Finally, there is interest in developing new synthetic derivatives of this compound that may have improved solubility and/or potency.

Synthesis Methods

The synthesis of N-[2-(Prop-2-enoylamino)ethyl]-1-(2,2,2-trifluoroethyl)pyrazole-3-carboxamide involves the reaction of 1-(2,2,2-trifluoroethyl)pyrazole-3-carboxylic acid with prop-2-enoyl chloride in the presence of triethylamine. The resulting product is then treated with ethylenediamine to obtain this compound. This method has been optimized to yield this compound in high purity and yield.

Scientific Research Applications

N-[2-(Prop-2-enoylamino)ethyl]-1-(2,2,2-trifluoroethyl)pyrazole-3-carboxamide has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-diabetic effects. This compound has also been shown to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.